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Compound of Interest

Compound Name: 2,2,3-Trimethylpentan-1-ol

Cat. No.: B15082746

For researchers, scientists, and professionals in drug development, understanding the physical
properties of organic compounds is paramount. This guide provides an objective comparison of
the boiling points and volatilities of various C8 alcohol isomers, supported by experimental data
and detailed methodologies.

The arrangement of atoms within a molecule, its isomerism, significantly influences its physical
characteristics. In the case of C8 alcohols, variations in chain length, branching, and the
position of the hydroxyl (-OH) group lead to a range of boiling points and volatilities. This guide
will explore these differences, offering a clear comparison to aid in solvent selection, reaction
condition optimization, and overall process design.

Comparative Data of C8 Alcohol Isomers

The following table summarizes the boiling points and vapor pressures of a selection of C8
alcohol isomers. A higher boiling point indicates lower volatility, while a higher vapor pressure
signifies greater volatility.
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Vapor
Isomer IUPAC Boiling Pressure
Type Structure .
Name Name Point (°C) (mmHg @
25°C)
) CHs(CH2)70
1-Octanol Octan-1-ol Primary H 195 0.08
CHsCH(OH)
2-Octanol Octan-2-ol Secondary 179-181 ~0.24
(CH2)sCHs
CHsCH2CH(
3-Octanol Octan-3-ol Secondary OH) 174-176[1][2]  ~1[1][3]
(CH2)aCHs3
CHs(CH2)sCH
4-Octanol Octan-4-ol Secondary (OH) 174-176[4][5] Not available
(CH2)2CH3
2-
2-Methyl-1- . (CH3)2CH(CH  176-179.2[6] .
Methylheptan  Primary Not available
heptanol 2)aCH20H [718]
-1-ol
CHs3(CH2)sCH
2-Ethyl-1- 2-Ethylhexan- )
Primary (CH2CH3)CH2  184-185 0.36[9]
hexanol 1-ol
OH
2,4,4- 2,4,4- (CHs)sCCH:C
Trimethyl-1- Trimethylpent  Primary H(CHs)CH20 168-169 0.502[10]
pentanol an-1-ol H

The Influence of Molecular Structure on Boiling
Point and Volatility

The data reveals clear trends related to the molecular structure of the C8 alcohol isomers:

e Primary vs. Secondary Alcohols: Primary alcohols, such as 1-octanol, exhibit higher boiling

points than their secondary isomers like 2-octanol and 3-octanol. This is because the
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hydroxyl group in primary alcohols is more accessible for intermolecular hydrogen bonding,
leading to stronger attractions between molecules that require more energy to overcome.

» Effect of Branching: Increased branching in the carbon chain generally leads to a lower
boiling point. For instance, the highly branched 2,4,4-trimethyl-1-pentanol has a significantly
lower boiling point than the straight-chain 1-octanol. The more compact, spherical shape of
branched isomers reduces the surface area available for van der Waals interactions,
resulting in weaker intermolecular forces.

o Position of the Hydroxyl Group: In secondary alcohols, the position of the -OH group has a
less pronounced, but still noticeable, effect. As the hydroxyl group moves closer to the center
of the chain (from 2-octanol to 4-octanol), the boiling point tends to decrease slightly, likely
due to increased steric hindrance that can interfere with efficient hydrogen bonding.

Experimental Protocols for Boiling Point
Determination

The accurate determination of boiling points is crucial for characterizing and comparing these
compounds. Two common and reliable methods are the Thiele Tube method and distillation.

Thiele Tube Method

This method is suitable for determining the boiling point of a small quantity of liquid.
Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle
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e Stand and clamps
Procedure:
o A small amount of the C8 alcohol sample (a few milliliters) is placed in the small test tube.

o Acapillary tube, with its open end facing down, is placed inside the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is clamped and immersed in the Thiele tube filled with heating oil, making sure
the sample is below the oil level.

o The side arm of the Thiele tube is gently heated. The shape of the tube allows for the
circulation of the oil, ensuring uniform heating.

o As the temperature rises, the air trapped in the capillary tube will expand and escape as a
slow stream of bubbles.

e Heating is continued until a steady and rapid stream of bubbles emerges from the capillary
tube.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.

Distillation Method

Distillation is a precise method for determining the boiling point of a larger volume of liquid and
also serves as a purification technique. The ASTM D1078 standard provides a standardized
procedure for the distillation of volatile organic liquids.[11]

Apparatus:

o Distillation flask
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Condenser

Receiving cylinder

Thermometer

Heating mantle or water bath

Boiling chips

Stand and clamps

Procedure:

A measured volume of the C8 alcohol is placed in the distillation flask along with a few
boiling chips to ensure smooth boiling.

The distillation apparatus is assembled, with the thermometer bulb positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.

The flask is heated, and the liquid is brought to a boil.

The temperature is recorded when the first drop of distillate falls from the condenser into the
receiving cylinder. This is the initial boiling point.

Heating is continued at a steady rate, and the temperature is monitored as the distillation
proceeds.

The temperature at which the last of the liquid vaporizes from the flask is recorded as the
final boiling point. For a pure compound, the boiling point should remain relatively constant
throughout the distillation.

Visualizing Structure-Property Relationships

The following diagram illustrates the relationship between the structural features of C8 alcohols

and their resulting boiling points.
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Relationship Between C8 Alcohol Structure and Boiling Point

Molecular Structure
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Caption: Structure-Boiling Point Relationship in C8 Alcohols

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.guidechem.com/dictionary/en/589-98-0.html
https://www.lookchem.com/ProductWholeProperty_LCPL203925.htm
https://wap.guidechem.com/dictionary/en/589-62-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6751779_EN.htm
https://www.guidechem.com/dictionary/en/60435-70-3.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-1-heptanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6701365.htm
https://www.fishersci.com/store/msds?partNumber=AC118530025&countryCode=US&language=en
https://wap.guidechem.com/dictionary/en/16325-63-6.html
https://ww2.arb.ca.gov/sites/default/files/barcu/regact/2009/cpmthd310/astmd1078.pdf
https://www.benchchem.com/product/b15082746#comparative-boiling-points-and-volatilities-of-c8-alcohols
https://www.benchchem.com/product/b15082746#comparative-boiling-points-and-volatilities-of-c8-alcohols
https://www.benchchem.com/product/b15082746#comparative-boiling-points-and-volatilities-of-c8-alcohols
https://www.benchchem.com/product/b15082746#comparative-boiling-points-and-volatilities-of-c8-alcohols
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15082746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15082746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem
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and industry.

Contact
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